Cas no 1880292-37-4 (Methyl 2-(2,4,5-trifluorophenyl)propanoate)

• Product Name: Methyl 2-(2,4,5-trifluorophenyl)propanoate
• CAS No: 1880292-37-4
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5692675
• PubChem ID: 130581730
• Update Time: 2025-06-11

Methyl 2-(2,4,5-trifluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1880292-37-4
• Methyl 2-(2,4,5-trifluorophenyl)propanoate
• EN300-1138176
• Methyl2-(2,4,5-trifluorophenyl)propanoate
• Benzeneacetic acid, 2,4,5-trifluoro-α-methyl-, methyl ester

• Inchi： 1S/C10H9F3O2/c1-5(10(14)15-2)6-3-8(12)9(13)4-7(6)11/h3-5H,1-2H3
• InChI Key： YZNNYRSENHVEFX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(C(=O)OC)C)F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 206.5±35.0 °C(Predicted)

Additional information on Methyl 2-(2,4,5-trifluorophenyl)propanoate

Comprehensive Overview of Methyl 2-(2,4,5-trifluorophenyl)propanoate (CAS No. 1880292-37-4)

Methyl 2-(2,4,5-trifluorophenyl)propanoate (CAS No. 1880292-37-4) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its 2,4,5-trifluorophenyl moiety, has garnered attention due to its unique chemical properties and potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 2-(2,4,5-trifluorophenyl)propanoate", "applications of trifluorophenyl derivatives", and "CAS 1880292-37-4 suppliers", reflecting its growing relevance in specialized markets.

The compound's structure features a propanoate group esterified with a methyl group, enhancing its stability and reactivity in various chemical reactions. Its trifluorophenyl component is particularly noteworthy, as fluorinated aromatic compounds are increasingly sought after for their ability to improve the bioavailability and metabolic stability of active ingredients. Recent trends in drug discovery highlight the demand for fluorinated building blocks, with queries such as "role of fluorinated compounds in drug design" and "trifluorophenyl derivatives in medicinal chemistry" dominating academic and industrial discussions.

From a synthetic perspective, Methyl 2-(2,4,5-trifluorophenyl)propanoate serves as a versatile intermediate. Its applications span the development of small-molecule therapeutics, crop protection agents, and advanced materials. Searches for "scale-up production of CAS 1880292-37-4" and "purity standards for fluorinated esters" underscore the compound's industrial importance. Additionally, its compatibility with cross-coupling reactions and other modern synthetic methodologies makes it a valuable asset for researchers exploring structure-activity relationships (SAR) in target-oriented projects.

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In conclusion, Methyl 2-(2,4,5-trifluorophenyl)propanoate (CAS No. 1880292-37-4) represents a critical junction between innovation and practicality in modern chemistry. Its multifaceted utility, combined with the surge in demand for fluorinated intermediates, positions it as a compound of enduring significance. Whether in answering search queries like "where to buy CAS 1880292-37-4" or addressing broader questions about "future trends in fluorinated chemistry", this compound continues to inspire both academic inquiry and industrial advancement.